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Compound of Interest

Compound Name: 1-(2-Methoxypropoxy)-2-propanol

Cat. No.: B122039

An In-depth Technical Guide to the Physical Properties of Dipropylene Glycol Methyl Ether

This technical guide provides a comprehensive overview of the core physical properties of
dipropylene glycol methyl ether (DPM), a versatile solvent used across numerous industries.[1]
Intended for researchers, scientists, and professionals in drug development, this document
aggregates key quantitative data, outlines standard experimental methodologies for property
determination, and presents a logical workflow for the physical characterization of such
chemical substances.

Physical and Chemical Properties of DPM

Dipropylene glycol methyl ether (CAS No: 34590-94-8) is a colorless liquid with a mild, ethereal
odor.[1][2][3] It is a member of the P-series glycol ether family and is completely soluble in
water and miscible with a wide range of organic solvents.[3][4] This hydrophilic nature makes it
an excellent coupling agent in various formulations.[3][4] Commercial DPM is a mixture of four
structural isomers.[5]

Quantitative Data Summary

The following table summarizes the key physical properties of dipropylene glycol methyl ether,
compiled from various technical and safety data sheets.
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Property Value Units Conditions
Molecular Formula C7H1603
Molecular Weight 148.20 g/mol
- ) at 760 mmHg[1][2][3]
Boiling Point 190 °C (463 K) °C (K)
[51[6]
Melting/Freezing Point  -83 to -80 °C °C [21[315]1[ 7]
Density 0.951 - 0.954 g/cm3 at 20-25 °C[2][3][6][8]
) ) ) at 20-25 °C[2][3][9]
Viscosity (Dynamic) 3.5-455 cP (mPa-s) [10]
Closed Cup[3][8][9
Flash Point 74 -79°C °C PLIEIE]
[11]
Closed Cup|[3][8][12
166 - 167 °F °F PRIEIE2]
[13]
Vapor Pressure 0.37 hPa hPa at 20 °C[5]
0.4 - 0.5 mmHg mmHg at 25 °C[3][8][13]

Water Solubility

Miscible / Complete

at 20 °C[2][3][5][6][13]

at 20-25 °C, nD[2][3]

Refractive Index 1.419 - 1.423
[8][11]

Surface Tension 28.8 - 29 dynes/cm (mN/m) at 20-25 °C[2][9][12]
Log Kow

0.0061 [5]
(Octanol/Water)
Autoignition Temp. 205 - 207 °C °C [3B191[11]
Explosive Limits LEL:1.1-1.3% % viv [BI[91[11]
UEL: 8.7 - 14% % viv [31[91[11]

Experimental Protocols for Property Determination
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Detailed experimental protocols for a specific substance like DPM are typically proprietary.
However, the determination of its physical properties generally follows standardized methods,
such as those established by ASTM International and the Organisation for Economic Co-
operation and Development (OECD). The principles of these key methods are outlined below.

» Boiling Point (Distillation Range): ASTM D1078 This method is used to determine the
distillation range of volatile organic liquids that are chemically stable during the process.[4]
[14] A 100-mL sample is distilled under controlled conditions. The initial boiling point is the
thermometer reading when the first drop of condensate falls, and observations are made
throughout the distillation to establish the boiling range.[11] This test is crucial for quality
control and for understanding a solvent's volatility.[4][14]

o Density and Relative Density: ASTM D4052 This standard test method determines the
density and relative density of liquids using a digital density meter.[1][3] The method is based
on measuring the change in the oscillation frequency of a U-shaped tube when it is filled with
the test liquid.[15][16] This frequency change is directly related to the density of the liquid.
The procedure is applicable to petroleum distillates and viscous oils and is essential for
converting measured volumes to volumes at a standard temperature.[3][17]

 Viscosity: ASTM D445 This method specifies the procedure for determining the kinematic
viscosity of transparent and opaque liquids by measuring the time it takes for a volume of the
liquid to flow under gravity through a calibrated glass capillary viscomometer.[2][18][19] The
dynamic viscosity can then be calculated by multiplying the kinematic viscosity by the liquid's
density.[2][10] Accurate viscosity determination is critical for applications involving fluid flow
and lubrication.[2]

e Flash Point: ASTM D92 (Cleveland Open-Cup Method) The flash point is determined by
heating a sample in a test cup at a slow, constant rate.[20] A small test flame is passed
across the cup at specified intervals.[8][20] The flash point is the lowest temperature at which
the application of the flame causes the vapors above the liquid to ignite momentarily.[8][21]
This property is a critical safety parameter for defining flammable and combustible materials
for shipping and handling.[12]

o Water Solubility: OECD Test Guideline 105 This guideline describes two primary methods for
determining water solubility: the column elution method (for solubilities < 1072 g/L) and the
flask method (for solubilities > 10-2 g/L).[22] For a highly miscible substance like DPM, the
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flask method would involve stirring the substance in water for a prolonged period to achieve
equilibrium, followed by concentration analysis of the saturated solution.[23]

» Partition Coefficient (n-octanol/water): OECD Test Guideline 117 This method uses High-
Performance Liquid Chromatography (HPLC) to estimate the n-octanol/water partition
coefficient (Pow).[5][24] The substance is passed through a reverse-phase HPLC column,
and its retention time is measured.[25] The log Pow is then calculated by comparing this
retention time to those of reference substances with known log Pow values.[24][25] This
parameter is crucial for predicting the environmental fate and bioaccumulation potential of a
substance.[9]

o Refractive Index: ASTM D542 This test method measures the refractive index of transparent
organic plastics, and the principle is applicable to liquids.[6][13] It is typically performed using
an Abbé refractometer. A drop of the liquid is placed on the prism, and light is passed
through it. The refractive index is read directly from the instrument's scale after aligning the
light/dark boundary in the eyepiece.[26] This property is a fundamental measure useful for
identification and quality control.[6][13]

Workflow for Physical Property Characterization

The following diagram illustrates a generalized workflow for the systematic physical and
chemical characterization of a liquid chemical such as dipropylene glycol methyl ether.
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Workflow for the physical characterization of a liquid chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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